N-(3-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide

• IUPAC Name: N-(3-methoxyphenyl)-2,2-diphenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C23H21NO2/c1-26-20-14-8-13-19(15-20)24-22(25)21-16-23(21,17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-15,21H,16H2,1H3,(H,24,25)
• InChI Key: ZQIRYZWGAOYFIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2CC2(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H21NO2
• Molecular Weight: 343.4 g/mol

Description

N-(3-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide, also known as MDPC, is a synthetic compound that belongs to the family of cyclopropane carboxamide derivatives. It has been used in scientific research for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-(3-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide is not fully understood. However, it is believed to act on the opioid receptors in the brain, which are involved in pain perception and mood regulation. It may also affect the levels of certain neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that N-(3-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide has analgesic and anti-inflammatory effects in animal models. It has also been shown to improve memory and cognitive function in rats. Additionally, it has been found to have anti-cancer properties, inhibiting cell growth and inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide in lab experiments is its potential as a novel pharmacological agent. Its unique chemical structure may provide advantages over existing drugs in terms of efficacy and safety. However, its limited availability and high cost may make it difficult to obtain for some researchers.

Future Directions

There are several potential future directions for research on N-(3-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide. These include further investigation of its potential as an analgesic, anti-inflammatory, and anti-cancer agent. It may also be worthwhile to explore its effects on other areas of the central nervous system, such as its potential as a treatment for depression or anxiety. Additionally, further studies on the mechanism of action of N-(3-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide may lead to the development of more effective drugs with fewer side effects.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide involves the reaction of 3-methoxybenzoyl chloride with 2,2-diphenylcyclopropanecarboxylic acid in the presence of a base catalyst such as triethylamine. The resulting product is then purified through recrystallization using a solvent such as ethanol.

Scientific Research Applications

N-(3-methoxyphenyl)-2,2-diphenylcyclopropanecarboxamide has been investigated for its potential as an analgesic, anti-inflammatory, and anti-cancer agent. It has also been studied for its effects on the central nervous system, including its potential as a cognitive enhancer and a treatment for neurodegenerative diseases.